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Compound of Interest

Compound Name:
1-Iodo-2-

(trifluoromethoxy)benzene

Cat. No.: B066226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for 1-Iodo-2-
(trifluoromethoxy)benzene (CAS No. 175278-00-9). This document synthesizes available

data from safety data sheets (SDS), chemical databases, and regulatory information to provide

a detailed hazard profile for this compound, intended for use in research and development

settings.

GHS Hazard Profile
1-Iodo-2-(trifluoromethoxy)benzene is consistently classified by major chemical suppliers as

a substance that poses specific health hazards. The primary GHS classifications are

summarized below. It is important to note that while the primary classifications are consistent,

aggregated data from sources like the European Chemicals Agency (ECHA) C&L Inventory

show a significant percentage of notifications for more severe hazards, such as skin corrosion.

GHS Hazard Classification
The consensus GHS classification for 1-Iodo-2-(trifluoromethoxy)benzene is presented in the

following table. This classification is based on information from multiple chemical suppliers.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

Note: Some sources, aggregating data from the ECHA C&L Inventory, indicate that a

substantial percentage of notifiers have classified this substance as Skin Corrosion 1B, with the

corresponding Hazard Statement H314: Causes severe skin burns and eye damage[1].

Researchers should handle this chemical with the appropriate caution that this more severe

classification warrants.

GHS Label Elements
The GHS label elements are crucial for communicating the hazards of 1-Iodo-2-
(trifluoromethoxy)benzene.
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Element Description

Pictogram

Signal Word Warning

Hazard Statements

H227: Combustible liquidH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Precautionary Statements

Prevention:P210: Keep away from heat, hot

surfaces, sparks, open flames and other ignition

sources. No smoking.P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face

protection.Response:P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P312: Call a POISON

CENTER or doctor if you feel

unwell.P332+P313: If skin irritation occurs: Get

medical advice/attention.P337+P313: If eye

irritation persists: Get medical

advice/attention.P362+P364: Take off

contaminated clothing and wash it before

reuse.P370+P378: In case of fire: Use dry sand,

dry chemical or alcohol-resistant foam to

extinguish.Storage:P403+P233: Store in a well-

ventilated place. Keep container tightly

closed.P405: Store locked up.Disposal:P501:

Dispose of contents/container to an approved

waste disposal plant.
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Physicochemical and Toxicological Data
Detailed experimental data for 1-Iodo-2-(trifluoromethoxy)benzene, such as acute toxicity

studies (e.g., LD50 values), are not readily available in the public domain. The GHS

classification is typically derived from a combination of experimental data on the substance

itself, data from structurally similar compounds, and expert judgment.

Physical and Chemical Properties
Property Value

Physical State Liquid

Appearance Colorless

Molecular Formula C₇H₄F₃IO

Molecular Weight 288.01 g/mol

Toxicological Information Summary
The toxicological properties of 1-Iodo-2-(trifluoromethoxy)benzene have not been fully

investigated. The GHS classification is based on the irritant properties observed or predicted

for this substance.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) are available.

Skin Corrosion/Irritation: Classified as causing skin irritation. Symptoms may include redness

and pain upon contact.

Serious Eye Damage/Eye Irritation: Classified as causing serious eye irritation. Symptoms

can include redness, pain, and watering of the eyes.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC.
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Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): Classified as potentially causing respiratory

irritation. Inhalation may lead to irritation of the throat and respiratory tract, with symptoms

like coughing.

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Experimental Protocols for GHS Classification
Specific experimental protocols for the GHS classification of 1-Iodo-2-
(trifluoromethoxy)benzene are not publicly available. However, the classification would be

based on standardized methods, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD) Guidelines for the Testing of Chemicals.

The GHS framework relies on a weight of evidence approach, where all available information is

considered. This includes:

Physicochemical Data: Tests to determine properties like flashpoint for flammability

classification.

Toxicological Data:In vivo or in vitro tests to assess health hazards.

Human Experience: Case reports or occupational data.

Data from Similar Substances: (Q)SAR models and read-across from structurally related

chemicals.

For the classifications of 1-Iodo-2-(trifluoromethoxy)benzene, the following general

experimental methodologies would be relevant:

Skin Irritation (H315): Typically determined using an in vitro reconstructed human epidermis

(RhE) model (OECD TG 439) or an in vivo rabbit skin irritation test (OECD TG 404).

Eye Irritation (H319): Often assessed using a bovine corneal opacity and permeability

(BCOP) test (OECD TG 437) or an in vivo rabbit eye irritation test (OECD TG 405).
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Specific Target Organ Toxicity - Respiratory Irritation (H335): This classification can be based

on human experience, animal studies showing signs of respiratory irritation, or read-across

from similar volatile irritant compounds.

GHS Classification Workflow
The following diagram illustrates the general workflow for the GHS hazard classification of a

chemical substance.
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Caption: General workflow for GHS hazard classification and communication.
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Conclusion
1-Iodo-2-(trifluoromethoxy)benzene is classified under GHS as a combustible liquid that

causes skin and serious eye irritation, and may cause respiratory irritation. While detailed

toxicological studies are not publicly available, the existing classifications from multiple sources

provide a consistent, though in some databases varied, hazard profile. Professionals handling

this substance should adhere to the precautionary statements outlined in the safety data

sheets and exercise caution appropriate for an irritant and potentially corrosive chemical. The

GHS framework provides a clear and systematic approach to communicating these hazards,

ensuring the safety of researchers and scientists in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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